Cas no 455-36-7 (1-(3-fluorophenyl)ethan-1-one)
M-fluoroacetophenone is a chemical substance with the molecular formula c8h7fo< Br>
1-(3-fluorophenyl)ethan-1-one structure
1-(3-fluorophenyl)ethan-1-one Properties
Names and Identifiers
-
- 1-(3-Fluorophenyl)ethanone
- 3'-Fluoroacetophenone
- 3-Fluoroacetophenone
- 3‘-Fluoroacetophenone
- 3’-Fluoroacetophenone
- 3′-Fluoroacetophenone
- m-Fluoroacetophenone
- 1-(3-fluorophenyl)ethan-1-one
- Ethanone, 1-(3-fluorophenyl)-
- Acetophenone, 3'-fluoro-
- 3'-fluoro-acetophenone
- 1-acetyl-3-fluorobenzene
- HCEKGPAHZCYRBZ-UHFFFAOYSA-N
- Ethanone, 1-[3-fluorophenyl]-
- fr cv1
- NSC88301
- m-fluoro acetophenone
- PubChem4232
- 3\\'-Fluoroacetophenone
- NCIOpen2_001445
- KSC
- EN300-18195
- DTXSID8073186
- 3/'-Fluoroacetophenone
- SY007259
- CS-D1392
- MFCD00000338
- EINECS 207-245-4
- 3 inverted exclamation mark -Fluoroacetophenone
- FT-0615710
- W-106129
- AM62002
- F0262
- 3'-Fluoroacetophenone, 99%
- 1-(3-Fluorophenyl)ethanone #
- NSC 88301
- PS-9092
- F0001-1232
- Z256709632
- A19709
- NS00044052
- 1-(3-fluoro-phenyl)-ethanone
- SCHEMBL69483
- InChI=1/C8H7FO/c1-6(10)7-3-2-4-8(9)5-7/h2-5H,1H
- NSC-88301
- AC-3640
- 455-36-7
- AKOS000119793
- STL195585
- DB-010012
- +Expand
-
- MFCD00000338
- HCEKGPAHZCYRBZ-UHFFFAOYSA-N
- 1S/C8H7FO/c1-6(10)7-3-2-4-8(9)5-7/h2-5H,1H3
- FC1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[H]
- 907041
Computed Properties
- 138.04800
- 0
- 2
- 1
- 138.048093005 g/mol
- 10
- 133
- 0
- 0
- 0
- 0
- 0
- 1
- 1.8
- 2
- 0
- 17.1
- 138.14
Experimental Properties
- 2.02830
- 17.07000
- n20/D 1.509(lit.)
- Slightly soluble in water.
- 81°C/9mmHg
- -3°C
- Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
- Light yellow transparent liquid
- Slightly soluble in water
- 1.126 g/mL at 25 °C(lit.)
1-(3-fluorophenyl)ethan-1-one Security Information
- GHS07
- 3
- S26;S36
- S26-S36
- R36/37/38
- Xi
- UN 2810 6.1/PG 3
- H315,H319,H335
- P261,P305+P351+P338
- warning
- Store at room temperature
- 36/37/38
- Warning
- IRRITANT
1-(3-fluorophenyl)ethan-1-one Customs Data
- 29143990
1-(3-fluorophenyl)ethan-1-one Price
1-(3-fluorophenyl)ethan-1-one Suppliers
atkchemica
Gold Member
Audited Supplier
(CAS:455-36-7)1-(3-fluorophenyl)ethan-1-one
CL15206
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:36
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1-(3-fluorophenyl)ethan-1-one Related Literature
-
Md Yousuf,Tuluma Das,Susanta Adhikari New J. Chem. 2015 39 8763
-
Mahamadhanif S. Shaikh,Mahesh B. Palkar,Harun M. Patel,Rajesh A. Rane,Wesam S. Alwan,Mahidansha M. Shaikh,Iqbal M. Shaikh,Girish A. Hampannavar,Rajshekhar Karpoormath RSC Adv. 2014 4 62308
455-36-7 (1-(3-fluorophenyl)ethan-1-one) Related Products
- 345-83-5(4-fluorobenzophenone)
- 345-92-6(Bis(4-Fluorophenyl)methanone)
- 369-33-5(1-(3,4-Difluorophenyl)ethanone)
- 403-42-9(1-(4-Fluorophenyl)ethanone)
- 85118-07-6((3,4-Difluorophenyl)(phenyl)methanone)
- 123577-99-1(3',5'-Difluoroacetophenone)
- 345-70-0(Bis(3-fluorophenyl)methanone)
- 220141-73-1(3',4',5'-Trifluoroacetophenone)
- 530-46-1((4-Fluorophenyl)(p-tolyl)methanone)
- 42444-14-4(3'-Fluoro-4'-methylacetophenone)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:455-36-7)3'-Fluoroacetophenone
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:455-36-7)1-(3-fluorophenyl)ethan-1-one
99%/99%
500g/1kg
301.0/511.0